Cas no 496-42-4 (2-(1H-Indol-2-yl)ethanamine)

2-(1H-Indol-2-yl)ethanamine structure
2-(1H-Indol-2-yl)ethanamine structure
2-(1H-Indol-2-yl)ethanamine
496-42-4
C10H12N2
160.21568
MFCD05181726
37782
439752

2-(1H-Indol-2-yl)ethanamine Properties

Names and Identifiers

    • 2-(1H-Indol-2-yl)ethanamine
    • 1H-Indole-2-ethanamine
    • 2-(1H-Benzoimidazol-2-yl)-ethylamine
    • 2-(1H-BENZOIMIDAZOL-2-YL)ETHYLAMINE,
    • 2-(2-aminoethyl)-1H-indole
    • 2-(2-Aminoethyl)indole
    • 2-(2-indolyl)ethylamine
    • 2-(indol-2-yl)ethanamine
    • 2-(indol-2-yl)ethylamine
    • AC1L97Z2
    • ANW-71705
    • C02548
    • CTK1D8404
    • SureCN653530
    • 2-(1H-Indol-2-yl)-ethylamine
    • F13295
    • Z1198165410
    • SB37350
    • DS-16758
    • WRAUXDQDRDJTKM-UHFFFAOYSA-N
    • A827779
    • AKOS006281926
    • 496-42-4
    • FT-0698474
    • 2-(2-aminoethyl) indole
    • indolethylamine
    • CHEMBL4517417
    • DTXSID10331438
    • EN300-87836
    • 2-(1H-indol-2-yl)ethan-1-amine
    • SCHEMBL653530
    • MFCD05181726
    • CS-0035427
    • STK939933
    • +Expand
    • MFCD05181726
    • WRAUXDQDRDJTKM-UHFFFAOYSA-N
    • InChI=1S/C10H12N2/c11-6-5-9-7-8-3-1-2-4-10(8)12-9/h1-4,7,12H,5-6,11H2
    • NCCC1=CC2=C(N1)C=CC=C2

Computed Properties

  • 160.10016
  • 2
  • 2
  • 2
  • 160.1
  • 12
  • 147
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.5
  • 41.8A^2

Experimental Properties

  • 41.81
  • 1.668
  • 342.5°C at 760 mmHg
  • 187.7°C
  • 1.157

2-(1H-Indol-2-yl)ethanamine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00D8UN-250mg
2-(2-Aminoethyl)indole
496-42-4 95%
250mg
$302.00 2024-05-01
A2B Chem LLC
AG17199-250mg
2-(1H-Indol-2-yl)ethanamine
496-42-4 95%
250mg
$265.00 2024-04-19
Aaron
AR00D92Z-50mg
2-(2-Aminoethyl)indole
496-42-4 95%
50mg
$138.00
Alichem
A199008117-1g
2-(1H-Indol-2-yl)ethanamine
496-42-4 95%
1g
$679.46 2023-09-01
Ambeed
A156953-5g
2-(1H-Indol-2-yl)ethanamine
496-42-4 95%
5g
$3366.0 2024-08-02
Chemenu
CM146557-1g
2-(1H-Indol-2-yl)-ethylamine
496-42-4 95%
1g
$599 2021-08-05
Enamine
EN300-87836-0.05g
2-(1H-indol-2-yl)ethan-1-amine
496-42-4 95%
0.05g
$82.0 2024-05-21
eNovation Chemicals LLC
Y0989633-5g
2-(1H-Indol-2-yl)ethanamine
496-42-4 95%
5g
$1300 2022-10-14
TRC
I628240-10mg
2-(1H-indol-2-yl)ethanamine
496-42-4
10mg
$ 50.00 2022-06-04
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
48R0603-1g
2-(1H-Indol-2-yl)-ethylamine
496-42-4 96%
1g
4223.25CNY

2-(1H-Indol-2-yl)ethanamine Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:496-42-4)
TANG SI LEI
15026964105
2881489226@qq.com

496-42-4 (2-(1H-Indol-2-yl)ethanamine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:496-42-4)2-(1H-Indol-2-yl)ethanamine
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